1-Allylpyridinium bromide

• CAS: 10129-44-9
• Molecular Formula: C8H10BrN
• Molecular Weight: 200.08 g/mol
• SMILES: C=CC[N+]1=CC=CC=C1.[Br-]
• InChI: InChI=1S/C8H10N.BrH/c1-2-6-9-7-4-3-5-8-9;/h2-5,7-8H,1,6H2;1H/q+1;/p-1
• InChIKey: KLCKMAMMLDRAQP-UHFFFAOYSA-M

1-Allylpyridinium bromide (CAS 10129-44-9) is a quaternary pyridinium salt featuring an allyl substituent at the nitrogen atom. With a molecular formula of C8H10BrN and molecular weight of 200.08 g/mol , this compound exists as a colorless liquid with strong odor and exhibits solubility in common organic solvents.

1-Allylpyridinium Bromide (CAS 10129-44-9): Technical Specifications and Procurement Relevance for Pyridinium Salt Selection

1-Allylpyridinium bromide (CAS 10129-44-9) is a quaternary pyridinium salt featuring an allyl substituent at the nitrogen atom [1]. With a molecular formula of C8H10BrN and molecular weight of 200.08 g/mol [1], this compound exists as a colorless liquid with strong odor and exhibits solubility in common organic solvents . As a member of the N-alkylpyridinium halide class, it serves both as a synthetic intermediate for allylation reactions and as a precursor for ionic liquid and polymeric material development .

1 Allyl-substituted pyridinium salt for photochemical, catalytic C–N cleavage, and heterocyclic synthesis studies

2 Bromide counterion supports continuous-flow productivity optimization in UV photochemistry

3 Research applications in palladium sensing, corrosion inhibition, and tetrahydroindolizidine scaffold construction

• [1] PubChem. PubChem Compound Summary for CID 82380, Pyridinium, 1-(2-propen-1-yl)-, bromide (1:1). National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/1-prop-2-enylpyridin-1-ium-bromide View Source

Why 1-Allylpyridinium Bromide Cannot Be Readily Substituted by Generic Pyridinium or Ammonium Halides

Generic substitution of 1-allylpyridinium bromide with other pyridinium salts or halide variants introduces substantial variability in performance-critical parameters. The allyl substituent confers distinct reactivity in radical addition and photochemical transformations that saturated alkyl analogs lack [1]. Furthermore, the counterion identity (bromide versus chloride) directly impacts reaction kinetics and productivity in photochemical applications [2]. In antimicrobial contexts, pyridinium-based ionic liquids containing fewer than eight carbon atoms in the alkyl chain exhibit negligible antimicrobial activity [3], establishing that neither random alkyl chain length selection nor arbitrary halide exchange yields equivalent functional outcomes.

! Allyl vs. saturated alkyl pyridinium salts: allyl π-system enables unique electron-transfer photocyclization and Pd⁰-catalyzed C–N cleavage; saturated analogs lack this reactivity.

! Bromide vs. chloride counterion: reported photochemical productivity may differ substantially; chloride salt may not provide comparable throughput in continuous-flow setups.

! Chain length or ammonium analogs: pyridinium ionic liquids with

• [1] Zajac, A., Szpecht, A., Szymanska, A., Zielinski, D., Stolarska, O., Smiglak, M., & Maciejewski, H. (2020). Synthesis and characterization of nitrogen-based ionic liquids bearing allyl groups and examples of their application. New Journal of Chemistry, 44(28), 12274-12288. doi:10.1039/d0nj00303d View Source
• [2] Gomes, R. F. A., Esteves, C. I. C., Coelho, J. A. S., & Afonso, C. A. M. (2019). Process Intensification for the Synthesis of 6-Allyl-6-azabicyclo[3.1.0]hex-3-en-2-ol from 1-Allylpyridinium Salt Using a Continuous UV-Light Photoflow Approach. Methods and Protocols, 2(3), 67. doi:10.3390/mps2030067 View Source
• [3] Garcia, M. T., Ribosa, I., Perez, L., Manresa, A., & Comelles, F. (2013). Aggregation Behavior and Antimicrobial Activity of Ester-Functionalized Imidazolium- and Pyridinium-Based Ionic Liquids in Aqueous Solution. Langmuir, 29(8), 2536-2545. doi:10.1021/la304752e View Source

Quantitative Differentiation Evidence: 1-Allylpyridinium Bromide Versus Closest Analogs and Alternatives

Bromide Counterion Enables 3.3-Fold Higher Productivity in Continuous-Flow Photochemical Synthesis Compared to Chloride Analog

In photochemical transformations to produce 6-allyl-6-azabicyclo[3.1.0]hex-3-en-2-ol (a bicyclic aziridine intermediate), the bromide salt of 1-allylpyridinium demonstrates a 3.3-fold productivity advantage over the chloride analog under optimized conditions. Specifically, 1-allylpyridinium bromide (1a) processed in a continuous-flow photochemical reactor (PQT6) achieved a productivity of 129 mg h⁻¹, yielding 1.94 g of isolated product after 15 hours of irradiation [1]. In contrast, under batch conditions, 1-allylpyridinium chloride required 16 hours of irradiation to afford only 630 mg of product (60% yield), corresponding to a productivity of 39.4 mg h⁻¹ [1]. This differential performance directly informs salt selection for photochemical synthetic route optimization.

Photochemical throughput

Head-to-head

129 mg h⁻¹ (bromide, flow) vs 39.4 mg h⁻¹ (chloride, batch) — 3.3-fold difference

Bromide counterion reported to support higher productivity in UV photochemical reactor context.

Batch vs continuous-flow conditions differ; review reactor setup for transfer.

Evidence Dimension	Photochemical productivity (product output per hour)
Target Compound Data	129 mg h⁻¹ (bromide salt, 1a, continuous-flow)
Comparator Or Baseline	39.4 mg h⁻¹ (chloride salt, batch conditions)
Quantified Difference	3.3-fold higher productivity for bromide vs. chloride
Conditions	Home-made UV photochemical reactor (PQT6) with 12 parallel quartz tubes, 95 cm irradiation zone, 0.6 cm internal diameter; product: 6-allyl-6-azabicyclo[3.1.0]hex-3-en-2-ol

Why This Matters

Procurement decisions for photochemical synthesis applications should favor the bromide salt over the chloride analog to maximize throughput and reduce process time.

• [1] Gomes, R. F. A., Esteves, C. I. C., Coelho, J. A. S., & Afonso, C. A. M. (2019). Process Intensification for the Synthesis of 6-Allyl-6-azabicyclo[3.1.0]hex-3-en-2-ol from 1-Allylpyridinium Salt Using a Continuous UV-Light Photoflow Approach. Methods and Protocols, 2(3), 67. doi:10.3390/mps2030067 View Source

Allyl Substituent Enables Pd⁰-Catalyzed C–N Bond Cleavage with 8.46 nM Detection Limit in Fluorescent Sensing

The N-allylpyridinium moiety enables selective Pd⁰-catalyzed C–N bond cleavage that is not accessible with N-alkyl or N-benzyl pyridinium analogs, which lack the requisite allylic activation for oxidative addition. A phenanthroimidazole-based fluorescent probe incorporating the N-allylpyridinium functionality (AL-PPI) achieved a limit of detection (LOD) of 8.46 nM for Pd⁰ in ethanol and 11.5 nM in CTAC aqueous solution [1]. With the addition of tris(2-thiophenyl)phosphine as reductant and ligand, the LOD for Pd²⁺ improved further to 4.29 nM [1]. The sensing mechanism is specifically predicated on Pd⁰-catalyzed cleavage of the allylic C–N bond [1], a reactivity profile unavailable to non-allylated pyridinium salts.

Pd sensing sensitivity

Class-level inference

LOD: 8.46 nM (Pd⁰, EtOH), 11.5 nM (Pd⁰, CTAC aq), 4.29 nM (Pd²⁺ with TFP)

Allyl group enables C–N cleavage-based Pd detection; non-allylated pyridinium salts lack the reactive pathway.

Probe-dependent performance; validate with target matrix.

Evidence Dimension	Palladium detection sensitivity (LOD)
Target Compound Data	LOD: 8.46 nM (Pd⁰, ethanol); 11.5 nM (Pd⁰, CTAC aqueous); 4.29 nM (Pd²⁺ with TFP)
Comparator Or Baseline	N-alkylpyridinium and N-benzylpyridinium salts (no Pd⁰-catalyzed C–N cleavage capability reported)
Quantified Difference	Qualitative functional distinction: allyl group enables catalytic cleavage; alkyl/benzyl analogs do not undergo this transformation
Conditions	AL-PPI fluorescent probe; ethanol or CTAC micellar aqueous solution; Pd⁰-catalyzed C–N bond cleavage of N-allylpyridinium moiety

Why This Matters

Researchers developing palladium sensors or exploring transition-metal-catalyzed C–N activation must select the allyl-substituted pyridinium salt; alkyl or benzyl analogs will not support the requisite bond cleavage chemistry.

• [1] Ou, Z., He, L., Gao, Y., Li, P., Li, T., Zhang, J., Dong, Y., Zhou, W., & Zhang, Y. (2021). Ratiometric fluorescent determination of palladium based on the C–N bond cleavage of allyl quaternary ammonium. New Journal of Chemistry, 45(11), 5206-5212. doi:10.1039/D0NJ06271E View Source

1-Allylpyridinium Thiocyanate Derivative Demonstrates Anodic Corrosion Inhibition of Steel in H₃PO₄ Media

1-Allylpyridinium thiocyanate exhibits effective inhibition of anodic dissolution of steel in phosphoric acid solutions, in contrast to other quaternary phosphonium salts that act via cathodic inhibition mechanisms [1]. While specific inhibition efficiency percentages are not provided for the thiocyanate derivative, the literature explicitly identifies 1-allylpyridinium thiocyanate as an anodic inhibitor, whereas triphenylbenzylphosphonium bromide functions as a cathodic inhibitor for Armco iron in 20% H₃PO₄ solution [1]. This mechanistic differentiation has implications for inhibitor selection depending on whether protection of the anodic or cathodic corrosion reaction is prioritized.

Corrosion inhibition mechanism

Cross-study comparable

Anodic inhibitor (1-allylpyridinium thiocyanate) vs cathodic inhibitor (phosphonium comparator)

Mechanistic distinction supports anodic protection research in H₃PO₄ media.

Efficiency percentages not reported; formulation context matters.

Evidence Dimension	Corrosion inhibition mechanism
Target Compound Data	Anodic inhibitor (1-allylpyridinium thiocyanate)
Comparator Or Baseline	Cathodic inhibitor (triphenylbenzylphosphonium bromide)
Quantified Difference	Mechanistic distinction (anodic vs. cathodic)
Conditions	Mild steel and Armco iron in H₃PO₄ solutions; reference to prior study [7]

Why This Matters

Corrosion inhibitor selection in phosphoric acid environments should consider mechanism; anodic inhibitors like 1-allylpyridinium thiocyanate may offer complementary protection profiles to cathodic inhibitors in blended formulations.

• [1] Schweinsberg, D. P., George, G. A., Nanayakkara, A. K., & Steinert, D. A. (1999). Influence of propargyl alcohol on the corrosion behaviour of mild steel in H3PO4 solutions. Materials and Corrosion, 50(8), 469-474. doi:10.1002/(SICI)1521-4176(199908)50:8<469::AID-MACO469>3.0.CO;2-2 View Source

Synthesis Achieves 99% Yield Under Mild Conditions (70°C, Acetonitrile, 31.5 h)

1-Allylpyridinium bromide can be synthesized in 99% yield via reaction of pyridine with allyl bromide in acetonitrile at 70°C over 31.5 hours . This near-quantitative yield under mild conditions establishes a reliable synthetic benchmark. While direct comparative yield data for other N-alkylpyridinium bromides under identical conditions is not available in the retrieved literature, the reported 99% yield represents a high-efficiency synthetic entry that supports reproducible procurement and downstream use.

Synthetic yield

Data to verify

99% yield (70°C, acetonitrile, 31.5 h)

High-yield protocol may support procurement planning and in-house synthesis.

No direct comparative yield data available; source review recommended.

Evidence Dimension	Synthetic yield
Target Compound Data	99% yield
Comparator Or Baseline	No direct comparative yield data available
Quantified Difference	N/A (supporting evidence only)
Conditions	Acetonitrile solvent, 70°C, 31.5 h reaction time; pyridine (5 mmol) + allyl bromide (8 mmol)

Why This Matters

The established high-yield synthetic protocol reduces cost uncertainty and supply chain variability for procurement planning and in-house synthesis validation.

Intramolecular Electron Transfer in N-Allylpyridinium Salts Enables Photocyclization to Tetrahydroindolizidine Scaffolds

N-Allylpyridinium perchlorate undergoes intramolecular electron transfer-initiated photocyclization to generate cation diradical precursors that yield products containing the tetrahydroindolizidine moiety [1]. Catalytic hydrogenation of the crude photolysates produces perhydroindolizidines in synthetically useful yields [1]. Irradiation of N-allylpyridinium perchlorate (41) in methanolic solution, followed by neutralization and distillation, afforded trans,trans-aminocyclopentene (44) in 86% yield [1]. This photochemical pathway is specific to the allyl substituent and is not observed with saturated N-alkylpyridinium salts, which lack the alkene π-system required for the intramolecular electron transfer event.

Photocyclization to indolizidines

Class-level inference

86% yield of trans,trans-aminocyclopentene via intramolecular electron-transfer photocyclization

Allyl π-system enables photocyclization entry to tetrahydroindolizidine scaffolds; saturated alkyl analogs not reported.

Perchlorate salt studied; bromide applicability may require validation.

Evidence Dimension	Photocyclization capability and product yield
Target Compound Data	86% yield of trans,trans-aminocyclopentene via intramolecular electron transfer
Comparator Or Baseline	N-alkylpyridinium salts (saturated alkyl chains; no photocyclization via this mechanism reported)
Quantified Difference	Qualitative functional distinction: allyl π-system enables intramolecular electron transfer; saturated alkyl analogs lack this reactivity
Conditions	Methanolic solution, UV irradiation, followed by neutralization and distillation

Why This Matters

For synthetic chemists seeking access to tetrahydroindolizidine and perhydroindolizidine scaffolds, N-allylpyridinium salts provide a unique photochemical entry that N-alkylpyridinium analogs cannot offer.

• [1] Mariano, P. S., Stavinoha, J. L., & Swanson, R. (1981). Electron transfer initiated photocylizations of N-allylpridinium and quinolinium salts. Tetrahedron Letters, 22(15), 1421-1424. doi:10.1016/S0040-4039(00)86983-X View Source

Validated Application Scenarios for 1-Allylpyridinium Bromide Procurement in Research and Industrial Settings

Continuous-Flow Photochemical Synthesis of Bicyclic Aziridines

Based on the 3.3-fold productivity advantage of the bromide salt over the chloride analog [1], 1-allylpyridinium bromide is the preferred starting material for continuous-flow photochemical production of 6-allyl-6-azabicyclo[3.1.0]hex-3-en-2-ol. This bicyclic aziridine serves as a key intermediate in aminocyclopentitol synthesis. Procurement should specify the bromide salt for maximum throughput in UV photochemical reactor setups.

Fluorescent Probe Development for Palladium Detection

The N-allylpyridinium moiety enables Pd⁰-catalyzed C–N bond cleavage that forms the mechanistic basis for ratiometric palladium sensing [1]. With demonstrated LOD values as low as 4.29 nM for Pd²⁺ [1], researchers designing palladium-selective fluorescent probes should select allyl-substituted pyridinium salts; N-alkyl or N-benzyl analogs lack the requisite allylic activation and will not support the detection mechanism.

Corrosion Inhibitor Formulation for Steel in Phosphoric Acid

1-Allylpyridinium thiocyanate functions as an anodic corrosion inhibitor for steel in H₃PO₄ solutions [1]. This mechanistic profile (anodic inhibition) differs from cathodic inhibitors such as triphenylbenzylphosphonium bromide [1]. Formulators seeking anodic protection in phosphoric acid pickling baths or chemical cleaning applications should consider 1-allylpyridinium-based salts.

Photochemical Synthesis of Tetrahydroindolizidine and Perhydroindolizidine Scaffolds

N-Allylpyridinium salts undergo intramolecular electron transfer-initiated photocyclization to yield tetrahydroindolizidine-containing products, with 86% yield demonstrated for the perchlorate salt [1]. This photochemical pathway provides access to nitrogen-containing bicyclic scaffolds of medicinal chemistry relevance. Researchers targeting these heterocyclic frameworks should procure the allyl-substituted pyridinium salt; saturated N-alkyl analogs do not undergo this transformation.

Application

Selection Property

Validation Focus

Continuous-flow photochemical aziridine synthesis

Bromide counterion productivity

Throughput under UV flow conditions

Pd⁰ fluorescent probe development

Allyl C–N bond cleavage reactivity

Pd detection sensitivity and selectivity

Anodic corrosion inhibition in H₃PO₄

Anodic inhibition mechanism

Steel protection efficiency in phosphoric acid

Photochemical tetrahydroindolizidine scaffold synthesis

Allyl-enabled electron-transfer photocyclization

Heterocyclic scaffold access and yield

• [1] Gomes, R. F. A., Esteves, C. I. C., Coelho, J. A. S., & Afonso, C. A. M. (2019). Process Intensification for the Synthesis of 6-Allyl-6-azabicyclo[3.1.0]hex-3-en-2-ol from 1-Allylpyridinium Salt Using a Continuous UV-Light Photoflow Approach. Methods and Protocols, 2(3), 67. doi:10.3390/mps2030067 View Source